N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide

• IUPAC Name: N-[4-(dimethylcarbamoyl)phenyl]-3-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H23N3O4S/c1-22(2)20(25)15-8-10-17(11-9-15)21-19(24)16-6-5-7-18(14-16)28(26,27)23-12-3-4-13-23/h5-11,14H,3-4,12-13H2,1-2H3,(H,21,24)
• InChI Key: XKAAGWDNBHZZPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide, also known as DPCPX, is a potent and selective adenosine A1 receptor antagonist. It has been widely used in scientific research to investigate the role of adenosine receptors in various physiological and pathological processes.

Mechanism of Action

N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide acts as a competitive antagonist of the adenosine A1 receptor, which blocks the binding of adenosine to the receptor and prevents its downstream signaling. Adenosine is an endogenous ligand that is released in response to various physiological and pathological stimuli. It exerts its effects by binding to adenosine receptors and activating various intracellular signaling pathways. By blocking the adenosine A1 receptor, N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide can modulate the downstream signaling pathways and affect various physiological processes.
Biochemical and Physiological Effects:
N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide has been shown to have various biochemical and physiological effects in different systems. In the cardiovascular system, it can modulate heart rate, blood pressure, and coronary blood flow. In the central nervous system, it can affect neuronal activity, neurotransmitter release, and synaptic plasticity. In the immune system, it can modulate inflammatory responses and immune cell function. In the renal system, it can modulate renal blood flow and glomerular filtration rate. These effects are primarily mediated by the adenosine A1 receptor and its downstream signaling pathways.

Advantages and Limitations for Lab Experiments

N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide has several advantages for lab experiments. It is a potent and selective antagonist of the adenosine A1 receptor, which allows for specific modulation of this receptor without affecting other adenosine receptors. It has been extensively characterized in various systems, which allows for comparison and validation of experimental results. However, there are also some limitations to its use. N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide has a short half-life and rapid clearance, which requires frequent dosing and limits its use in long-term experiments. It also has low solubility in water, which can affect its bioavailability and limit its use in certain experimental systems.

Future Directions

There are several future directions for the use of N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide in scientific research. One area of interest is the role of adenosine receptors in cancer progression and metastasis. Adenosine receptors have been shown to play important roles in regulating tumor growth, angiogenesis, and immune evasion. N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide can be used to investigate the specific role of the adenosine A1 receptor in these processes and identify potential therapeutic targets. Another area of interest is the development of novel adenosine receptor ligands with improved pharmacokinetic properties and selectivity. N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide can serve as a lead compound for the development of new drugs that target the adenosine A1 receptor with improved efficacy and safety profiles.

Synthesis Methods

N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide can be synthesized using a multi-step process starting from 4-nitrophenylacetic acid. The first step involves the conversion of 4-nitrophenylacetic acid to 4-aminophenylacetic acid, which is then reacted with N,N-dimethylformamide dimethyl acetal to form N-{4-[(dimethylamino)carbonyl]phenyl}-4-aminophenylacetic acid. This intermediate is then reacted with 1-pyrrolidine sulfonic acid to form N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide. The final product is obtained after purification and characterization.

Scientific Research Applications

N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide has been extensively used in scientific research to investigate the role of adenosine receptors in various physiological and pathological processes. Adenosine receptors are G protein-coupled receptors that are widely distributed in the body and play important roles in regulating various cellular functions. N-{4-[(dimethylamino)carbonyl]phenyl}-3-(1-pyrrolidinylsulfonyl)benzamide is a selective antagonist of the adenosine A1 receptor, which is primarily involved in the regulation of cardiovascular and central nervous system functions.